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Compound of Interest

Compound Name: Disperse Orange 30

Cat. No.: B079229

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed methodologies for the detection and quantification of
Disperse Orange 30, a monoazo dye used in the textile industry. The following sections outline
protocols for High-Performance Liquid Chromatography (HPLC), UV-Vis Spectrophotometry,
and Electrochemical Methods.

High-Performance Liquid Chromatography (HPLC)

HPLC is a robust and widely used technique for the separation, identification, and
guantification of Disperse Orange 30. When coupled with mass spectrometry (MS), it offers
high sensitivity and selectivity.

HPLC with Mass Spectrometry (HPLC-MS/MS)

This method is highly sensitive and specific, making it suitable for trace-level detection of
Disperse Orange 30 in various matrices, including textiles and environmental samples.
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Parameter

Value

Notes

Limit of Detection (LOD)

0.02 - 1.35 ng/mL

Based on a study of 47
synthetic dyes, including a

disperse orange dye.[1]

Limit of Quantification (LOQ)

0.06 - 4.09 ng/mL

From the same study of 47

synthetic dyes.[1]

Linearity Range

0.5 - 200 pg/L

Based on a study of the similar
Disperse Orange 149, a good
linearity (r > 0.995) was

achieved in this range.

Recovery

81.8% - 114.1% (at 10 ng/mL),
84.9% - 104.1% (at 50 ng/mL)

Data for a broad range of
disperse dyes.[1] For Disperse
Orange 149, recovery was
92.1% - 98.7%.

Sample Preparation (Textile Samples)[1]

e Weigh 1 gram of the textile sample.

o Extract the dye with 20 mL of methanol in an ultrasonic bath at 50°C for 30 minutes.

o Centrifuge the extract at 10,000 rpm for 10 minutes.

« Filter the supernatant through a 0.22 um PTFE filter.

» Evaporate the solvent and reconstitute the residue in an equal volume of 95:5

water/methanol.

HPLC-MS/MS Conditions

e Column: C18 reversed-phase column (e.g., 100 x 2.1 mm, 1.7 pm).

o Mobile Phase: A gradient of 0.1% formic acid in water (A) and acetonitrile (B).

o Flow Rate: 0.3 mL/min.
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* Injection Volume: 5 pL.
 lonization Mode: Electrospray lonization (ESI) in positive mode.

o Detection: Multiple Reaction Monitoring (MRM) is recommended for high selectivity and
sensitivity.

Sample Preparation HPLC-MS/MS Analysis

Methanol Extraction > > > »-| HPLC Separation Mass Spectrometry
(Ultrasonication) Centrifugation Filtration (0.22 pm) Evaporation & Reconstitution (€18 Column) }—»{ Esie, MRM) Data Acquisition & Analysis

Textile Sample }—»

Click to download full resolution via product page

Caption: Workflow for HPLC-MS/MS analysis of Disperse Orange 30 in textiles.

HPLC with UV-Vis Detection (HPLC-UV)

This method is more common for routine analysis due to the wider availability of UV-Vis
detectors. However, it may have limitations in selectivity, especially in complex matrices. It has
been noted that Disperse Orange 3 can co-elute with Disperse Yellow 3, making accurate
quantification by UV alone challenging without complete chromatographic separation. Mass
detection is recommended for confirmation.

Specific LOD and LOQ values for Disperse Orange 30 by HPLC-UV are not readily available
in the reviewed literature. As a reference, for the structurally similar Disperse Orange 149, an
LOD of 1.0 mg/kg was reported using HPLC with a Diode Array Detector (DAD).

Sample Preparation: Follow the same procedure as for HPLC-MS/MS.
HPLC-UV Conditions
e Column: C18 or Newcrom R1 reversed-phase column.[2]

» Mobile Phase: A mixture of acetonitrile, water, and an acid (e.g., phosphoric acid or formic
acid).[2]
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o Detection Wavelength: Maximum absorbance is observed around 450 nm.[3]

o Flow Rate: Typically 1 mL/min.

e Injection Volume: 10-20 pL.

This protocol is based on the German standard DIN 54231 for the analysis of disperse dyes.

Sample Preparation HPLC-UV Analysis
~ . ] - » | HPLC Separation » | UV-Vis Detection ~ -
Sample P Solvent Extraction | Filtration 1 (c18 column) > (450 nm) P Data Analysis
Preparation Measurement
Prepare _Unkno_wn Sample Measure Sample Absorbance Calculate Concentration
(Filter/Dilute)
UV-Vis Spectrophotometer
(A =450 nm)
Prepare Standard Solutions Generate Calibration Curve
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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